![molecular formula C15H14O3 B3104674 4-[(3-methylphenoxy)methyl]benzoic Acid CAS No. 149288-31-3](/img/structure/B3104674.png)
4-[(3-methylphenoxy)methyl]benzoic Acid
Overview
Description
4-[(3-methylphenoxy)methyl]benzoic Acid is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Natural Compound Isolation
Research has identified phenyl ether derivatives, including compounds structurally related to 4-[(3-methylphenoxy)methyl]benzoic Acid, in the fermentation broth of Aspergillus carneus, isolated from sea water. These compounds were characterized using spectroscopic methods, highlighting the natural occurrence and structural diversity of phenyl ether derivatives in marine fungi (He et al., 2015).
Material Synthesis and Characterization
Novel AB2-type monomers, structurally akin to this compound, were synthesized for the creation of hydroxyl-terminated hyperbranched aromatic poly(ether-ester)s. These materials were characterized by various spectroscopic techniques, revealing information about their molecular weights, thermal stability, and optical properties, underscoring the potential of such compounds in material science (Shanmugam et al., 2008).
Bioactivity and Interaction Studies
The binding interactions between phenolic acids (sharing the benzoic acid core with different substituents) and bovine serum albumin were investigated to understand the influence of structural variations on binding affinity. This study provides insights into how modifications in the benzoic acid structure, like those in this compound, affect biological activity (Yuan et al., 2019).
Luminescence and Photophysical Properties
Lanthanide coordination compounds employing derivatives of 4-benzyloxy benzoic acid were synthesized to examine the effect of substituents on photophysical properties. This research indicates how structural modifications, similar to those in this compound, can influence the luminescence of materials, offering potential applications in optoelectronics and sensing (Sivakumar et al., 2010).
Properties
IUPAC Name |
4-[(3-methylphenoxy)methyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-11-3-2-4-14(9-11)18-10-12-5-7-13(8-6-12)15(16)17/h2-9H,10H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFSHMHVMZLRPLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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